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Compound of Interest

Compound Name: Difluoromethanol

Cat. No.: B8680546

Disclaimer: There is currently a lack of a comprehensive, publicly available Safety Data Sheet
(SDS) for difluoromethanol (CAS 1426-06-8). Therefore, this guide has been compiled based
on the known properties of analogous compounds, including methanol and other fluorinated
alcohols, as well as general safety principles for handling volatile, flammable, and potentially
toxic chemicals. Researchers, scientists, and drug development professionals must exercise
extreme caution and perform a thorough risk assessment before handling this substance. The
information presented herein should be considered a starting point for developing robust
internal safety protocols.

Chemical and Physical Properties

Difluoromethanol is a fluorinated organic compound. The introduction of fluorine atoms can
significantly alter the physical, chemical, and biological properties of a molecule compared to its
non-fluorinated counterpart. Below is a comparison of some of the known or computed
properties of difluoromethanol with its parent compound, methanol, and the more extensively
fluorinated trifluoromethanol.
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Difluoromethanol

Trifluoromethanol

Property Methanol (CH40)
(CH2F20) (CF30H)
CAS Number 1426-06-8 67-56-1 1493-11-4
Molecular Weight 68.02 g/mol 32.04 g/mol 86.01 g/mol
Presumed to be a Colorless gas,
Appearance colorless, volatile Colorless liquid unstable at room
liquid[1] temperature[2]
N ) ) Approx. -20 °C
Boiling Point Data not available 64.7 °C
(calculated)[2]
_ Data not available
Flash Point 11°C 18.9 °C[2]
(presumed flammable)
) Unstable,
Likely unstable,
- ) ) Stable under normal decomposes to
Stability especially at higher

temperatures[3]

conditions

carbonyl fluoride and
hydrogen fluoride[2]

Hazard Identification and GHS Classification

(Presumed)

A formal GHS classification for difluoromethanol is not readily available. Based on its

structure as a volatile, low-molecular-weight alcohol and the properties of similar compounds,

the following GHS classification can be presumed. Users must conduct their own risk

assessment to determine the appropriate classification for their specific use conditions.
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Hazard . . Hazard
Hazard Class Pictogram Signal Word
Category Statement
H225: Highly
Flammable o
o Category 2 Flame Danger flammable liquid
Liquids
and vapor
Acute Toxicity Skull and H301: Toxic if
Category 3 Danger
(Oral) Crosshones swallowed
Acute Toxicity Skull and H311: Toxic in
Category 3 Danger ) ]
(Dermal) Crosshones contact with skin
Acute Toxicity Skull and H331: Toxic if
i Category 3 Danger )
(Inhalation) Crosshones inhaled
- H370: Causes
Specific Target
o damage to
Organ Toxicity )
] Category 1 Health Hazard Danger organs (optic
(Single
nerve, central
Exposure)

nervous system)

Toxicology and Potential Health Hazards

The toxicological properties of difluoromethanol have not been thoroughly investigated.

However, potential health hazards can be inferred from its structural relationship to methanol

and general knowledge of fluorinated compounds.
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Exposure Route Potential Health Effects

May cause irritation of the respiratory tract.[1]

High concentrations could lead to central
Inhalation nervous system depression, headache,

dizziness, and nausea. Due to its volatility,

inhalation is a primary route of exposure.

May cause skin irritation. Absorption through the
) skin could lead to systemic toxicity, similar to
Skin Contact
methanol. Prolonged or repeated contact may

defat the skin, leading to dermatitis.

May cause serious eye irritation. Vapors can
Eye Contact o
also be irritating to the eyes.

Presumed to be toxic. Ingestion may lead to

symptoms similar to methanol poisoning,
Ingestion including nausea, vomiting, abdominal pain,

headache, dizziness, and in severe cases,

metabolic acidosis, blindness, and death.

The effects of chronic exposure are unknown.

_ Based on methanol, repeated exposure could
Chronic Exposure

lead to damage to the central nervous system

and optic nerve.

Reactivity and Stability

Primary and secondary perfluoroalcohols are often unstable.[4] It is highly probable that
difluoromethanol shares this characteristic.

o Thermal Decomposition: Difluoromethanol is likely to be thermally unstable, potentially
decomposing to form highly toxic and corrosive substances such as hydrogen fluoride (HF)
and carbonyl fluoride.[2][3] This decomposition may be favored at elevated temperatures.

o Incompatibilities: As a flammable liquid, difluoromethanol should be kept away from strong
oxidizing agents, sources of ignition, and excessive heat. It may also be incompatible with
strong acids and bases.
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e Hazardous Polymerization: Hazardous polymerization is not expected to occur.

Personal Protective Equipment (PPE)

Given the potential hazards, a stringent PPE policy is mandatory when handling
difluoromethanol.

Protection Type Recommended Equipment

Eye/Face Protection Chemical splash goggles and a face shield.[5][6]

A flame-resistant lab coat, fully buttoned, with
Skin Protection sleeves that cover the wrists.[5][7] Consider a

chemically resistant apron for larger quantities.

Chemical-resistant gloves (e.qg., nitrile,
) neoprene).[7] Consult the glove manufacturer's
Hand Protection ] ) N )
resistance guide for specific breakthrough times.

Double gloving is recommended.

All handling of difluoromethanol should be
conducted in a certified chemical fume hood.[5]
[7] If there is a potential for exposure above
Respiratory Protection established limits, a NIOSH-approved respirator
with appropriate cartridges should be used in
accordance with a respiratory protection

program.

Safe Handling and Storage

o Ventilation: All work with difluoromethanol must be performed in a well-ventilated area,
preferably within a chemical fume hood with a tested and certified face velocity.[5][7]

« Ignition Sources: Eliminate all potential ignition sources from the work area, including open
flames, hot plates, and non-intrinsically safe electrical equipment.[7]

e Grounding: When transferring larger quantities, ensure that containers are properly bonded
and grounded to prevent static discharge.[7]
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o Storage: Store in a tightly sealed, properly labeled container in a cool, dry, well-ventilated
area designated for flammable liquids.[5] The storage area should be away from
incompatible materials. If refrigeration is required, use only a refrigerator or freezer
specifically designed for the storage of flammable materials.[6]

Emergency Procedures
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Situation

Procedure

Spill

Evacuate the area immediately. Remove all
ignition sources. If the spill is small and you are
trained to do so, contain the spill with an inert
absorbent material (e.g., vermiculite, sand).
Place the absorbed material into a sealed
container for hazardous waste disposal. For
larger spills, contact your institution's

emergency response team.

Fire

Use a dry chemical, carbon dioxide, or alcohol-
resistant foam fire extinguisher. Do not use
water, as it may be ineffective and could spread
the flammable liquid. If the fire is large or cannot
be easily extinguished, evacuate the area and

call for emergency services.

Inhalation

Move the affected person to fresh air
immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

[1]

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing contaminated clothing and shoes.[1]
Due to the potential for decomposition to
hydrogen fluoride, it is prudent to then apply a
2.5% calcium gluconate gel to the affected area.

[1] Seek immediate medical attention.

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally.[1] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious and able to swallow, have them rinse

their mouth with water and drink one or two
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glasses of water to dilute the chemical. Seek

immediate medical attention.

Experimental Workflow and Toxicological Pathway
Diagrams

The following diagrams are provided as conceptual guides. The experimental workflow is a
general procedure for handling hazardous volatile liquids, and the toxicological pathway is for
methanol, a related compound, as the specific pathway for difluoromethanol is not known.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b8680546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8680546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Experimental Workflow for Handling Difluoromethanol
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Conduct Risk Assessment

Y

Review Safety Data Sheets
(for analogous compounds)

Y

Prepare and Inspect PPE

\ 4

Verify Fume Hood Operation

\ 4
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Y

Perform Experiment

Y
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Cleanup a;'d Disposal
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\ 4

Clean Equipment

\ 4
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Hazardous Waste

Y

Store Waste Properly

&End of Procedure
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Caption: General experimental workflow for handling difluoromethanol.
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Potential Toxicological Pathway (Analogous to Methanol)
DISCLAIMER: Pathway for difluoromethanol is unknown.

Absorption

Difluoromethanol
(Inhalation, Ingestion, Dermal)

Alcohol Dehydrogenase
(presumed)

Metabolism (Hypothetical)

Metabolite 1
(e.g., Difluoroformaldehyde)

Aldehyde Dehydrogenase
(presumed)

Metabolite 2
(e.g., Formyl fluoride, Fluoroformic acid)

Metabolic Acidosis Ocular Toxicity / Blindness CNS Depression

Click to download full resolution via product page

Caption: Potential toxicological pathway (analogous to methanol).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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